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Compound of Interest

Compound Name: MAT2A inhibitor 3

Cat. No.: B7440936 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory practices is paramount. This guide provides essential safety and logistical

information for handling MAT2A inhibitor 3, a potent methionine adenosyltransferase 2A

inhibitor. While a specific Safety Data Sheet (SDS) for MAT2A inhibitor 3 is not publicly

available, this document compiles best practices for handling potent, small molecule enzyme

inhibitors, drawing from general laboratory safety guidelines and information related to this

class of compounds.

Compound Information
MAT2A inhibitor 3 is identified as a methionine adenosyltransferase 2A (MAT2A) inhibitor with

an IC50 of less than 200 nM.[1][2] It is described in patent WO2020123395A1 as a 2-

oxoquinazoline derivative.[3] Given its high potency, it should be handled with care as a

potentially hazardous compound.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the recommended PPE for handling MAT2A inhibitor 3.
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PPE Item Specification Purpose

Gloves
Double-gloving with nitrile

gloves is recommended.[4]

To prevent skin contact and

absorption. Change gloves

immediately if contaminated.

Eye Protection
Chemical splash goggles are

required.[5]

To protect eyes from splashes

of the compound in solution.

Face Protection

A face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

To provide full-face protection

from splashes.

Lab Coat
A buttoned, knee-length lab

coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) may be necessary

when handling the solid

compound outside of a

certified chemical fume hood to

prevent inhalation of fine

particles.

To prevent respiratory

exposure to the powdered

compound.

Footwear Closed-toe shoes. To protect feet from spills.

Handling Procedures
Adherence to strict operational protocols is critical to minimize exposure and ensure

experimental integrity.

3.1. Engineering Controls:

Chemical Fume Hood: All handling of the solid compound and preparation of stock solutions

should be performed in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.

3.2. Procedural Guidance:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area in the chemical fume hood by lining it with absorbent, disposable bench paper.

Weighing: When weighing the solid compound, use an analytical balance inside a fume hood

or a balance enclosure.

Dissolving: To prepare solutions, add the solvent to the solid compound slowly to avoid

splashing. If precipitation or phase separation occurs, gentle heating and/or sonication may

be used to aid dissolution.

Storage:

Solid: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Stock Solutions: Store stock solutions at -20°C for up to one month or at -80°C for up to

six months. Avoid repeated freeze-thaw cycles by aliquoting the stock solution.

Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Waste Type Disposal Procedure

Solid Compound
Dispose of as hazardous chemical waste in a

clearly labeled, sealed container.

Contaminated Labware

Disposable items (e.g., pipette tips, tubes,

gloves) that have come into contact with the

compound should be placed in a designated

hazardous waste bag.

Liquid Waste

Collect all liquid waste containing the inhibitor in

a properly labeled, sealed, and chemically

resistant waste container.

Spills

In case of a spill, absorb the material with an

inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for hazardous

waste disposal. Clean the spill area thoroughly.
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Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols & Signaling Pathway
Biochemical Assay for MAT2A Inhibition (Illustrative)
This protocol provides a general workflow for assessing the inhibitory activity of a compound

against the MAT2A enzyme.
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Caption: A typical workflow for an in vitro biochemical assay to determine the IC50 of a MAT2A

inhibitor.

MAT2A Signaling Pathway
The following diagram illustrates the central role of MAT2A in cellular metabolism and the

impact of its inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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